N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide

• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-[2-[(2-ethoxybenzoyl)amino]-4-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O4/c1-3-26-18-8-5-4-7-15(18)20(24)23-17-13-14(2)10-11-16(17)22-21(25)19-9-6-12-27-19/h4-13H,3H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: NQLKMUHSHJLVPR-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)C)NC(=O)C3=CC=CO3
• solubility: 43.4 [ug/mL]

Description

N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic neuropathic pain. It is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R) and has shown promising results in preclinical and clinical studies.

Mechanism of Action

N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide is a selective antagonist of the AT2R, which is known to be involved in the regulation of pain signaling. By blocking the AT2R, N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide reduces the activity of pain-sensing neurons, resulting in a reduction of pain.
Biochemical and Physiological Effects:
N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide has been shown to have a number of biochemical and physiological effects. It reduces the activity of pain-sensing neurons, which results in a reduction of pain. Additionally, it has been shown to reduce inflammation and improve nerve function in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide is its high selectivity for the AT2R, which reduces the risk of off-target effects. Additionally, it has been shown to be effective in reducing pain in preclinical and clinical studies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different types of neuropathic pain.

Future Directions

There are several future directions for the research on N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide. One direction is to investigate its potential in the treatment of other types of neuropathic pain, such as diabetic neuropathy and trigeminal neuralgia. Another direction is to explore its mechanism of action in more detail, which could lead to the development of more effective pain medications. Finally, there is a need for further clinical trials to confirm its safety and efficacy in larger patient populations.

Synthesis Methods

The synthesis of N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide involves the condensation of 2-(2-ethoxybenzoyl) hydrazinecarboxamide and 2-amino-4-methylphenol, followed by cyclization with furan-2-carboxylic acid. The final product is obtained after purification by chromatography.

Scientific Research Applications

N-{2-[(2-ethoxybenzoyl)amino]-4-methylphenyl}-2-furamide has been extensively studied for its potential in the treatment of chronic neuropathic pain. In preclinical studies, it has been shown to reduce pain behavior in animal models of neuropathic pain. Additionally, clinical trials have demonstrated its efficacy in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced peripheral neuropathy.